![molecular formula C10H11F3N2O B2584976 N-[(3-aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide CAS No. 329018-17-9](/img/structure/B2584976.png)
N-[(3-aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[(3-Aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide” is a chemical compound with the molecular formula C10H11F3N2O and a molecular weight of 232.21 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 11 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom . More detailed structural information, including NMR, HPLC, LC-MS, and UPLC data, can be found in the product documentation .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted boiling point of 368.4±42.0 °C and a predicted density of 1.302±0.06 g/cm3 . The compound has a predicted pKa of 4.25±0.10 .
Scientific Research Applications
Chemical Modification and Biopolymer Research
Xylan Derivatives and Their Application Potential : Research into the chemical modification of xylan, a polysaccharide, highlights the development of biopolymer ethers and esters with specific properties. This research opens up potential applications in creating new materials with varied functional groups, degrees of substitution, and substitution patterns, offering insights into the creation of novel biopolymers and their application in drug delivery systems and other areas (Petzold-Welcke et al., 2014).
Neuropharmacology and Therapeutic Uses
Ketamine Pharmacology : Studies on ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, reveal its multifaceted pharmacological profile, including analgesic, anti-inflammatory, and antidepressant actions. This research underscores the complexity of ketamine's interactions with various neural receptors and its potential therapeutic applications beyond its primary use as an anesthetic. The exploration of ketamine and its metabolites provides a framework for understanding the pharmacological mechanisms of similar compounds (Zanos et al., 2018).
Non-anesthetic Effects of Ketamine : A review article discusses ketamine's non-anesthetic effects, including its role in chronic pain management, cognitive function, depression, acute brain injury, and immune system disorders. This body of research highlights ketamine's versatility and its potential implications for the therapeutic use of chemically related compounds (Eldufani et al., 2018).
properties
IUPAC Name |
N-[(3-aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O/c1-15(9(16)10(11,12)13)6-7-3-2-4-8(14)5-7/h2-5H,6,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNHZKCQNNTUNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)N)C(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.